Cas no 1247358-96-8 (1-(2-Chlorophenyl)-5-methyl-1H-pyrazole)
1-(2-Chlorophenyl)-5-methyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with a 2-chlorophenyl group at the 1-position and a methyl group at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chlorophenyl moiety enhances lipophilicity, facilitating interactions with biological targets, while the pyrazole ring offers versatility for further functionalization. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its well-defined molecular architecture supports its use in developing novel bioactive molecules, particularly in medicinal chemistry for drug discovery and optimization.
1247358-96-8 structure
Product Name:1-(2-Chlorophenyl)-5-methyl-1H-pyrazole
CAS No:1247358-96-8
MF:C10H9ClN2
MW:192.644860982895
MDL:MFCD16042680
CID:1089271
PubChem ID:56956070
Update Time:2025-06-07
1-(2-Chlorophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chlorophenyl)-5-methyl-1H-pyrazole
- 1-(2-chlorophenyl)-5-methylpyrazole
- A12165
- DTXSID60718997
- EN300-247115
- 1247358-96-8
- AKOS010086188
- SCHEMBL5537237
-
- MDL: MFCD16042680
- Inchi: 1S/C10H9ClN2/c1-8-6-7-12-13(8)10-5-3-2-4-9(10)11/h2-7H,1H3
- InChI Key: XUKNFSXHFVTOOA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1C(C)=CC=N1
Computed Properties
- Exact Mass: 192.0454260g/mol
- Monoisotopic Mass: 192.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.8Ų
1-(2-Chlorophenyl)-5-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188931-1g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 1g |
$795 | 2021-08-05 | |
| Chemenu | CM188931-1g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 1g |
$827 | 2023-02-03 | |
| Alichem | A049003420-1g |
1-(2-Chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 1g |
$850.00 | 2023-09-03 | |
| Enamine | EN300-247115-0.05g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 0.05g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-247115-0.1g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 0.1g |
$553.0 | 2024-06-19 | |
| Enamine | EN300-247115-0.25g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 0.25g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-247115-0.5g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 0.5g |
$603.0 | 2024-06-19 | |
| Enamine | EN300-247115-1.0g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 1.0g |
$628.0 | 2024-06-19 | |
| Enamine | EN300-247115-2.5g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 2.5g |
$1230.0 | 2024-06-19 | |
| Enamine | EN300-247115-5.0g |
1-(2-chlorophenyl)-5-methyl-1H-pyrazole |
1247358-96-8 | 95% | 5.0g |
$1821.0 | 2024-06-19 |
1-(2-Chlorophenyl)-5-methyl-1H-pyrazole Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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